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Compound of Interest

Compound Name: 1,4-Dibromopentane

Cat. No.: B1359787 Get Quote

Abstract: This document provides a comprehensive technical overview of the physicochemical

properties, solubility profile, and stability characteristics of 1,4-dibromopentane (CAS No: 626-

87-9). It is intended for researchers, scientists, and professionals in drug development and

chemical synthesis who utilize this compound as a key intermediate. This guide consolidates

available data on its physical constants, behavior in various solvents, and factors influencing its

degradation. Detailed experimental protocols for assessing solubility and stability are provided,

alongside graphical representations of key concepts and workflows to facilitate understanding.

Physicochemical Properties of 1,4-Dibromopentane
1,4-Dibromopentane is a halogenated alkane that serves as a versatile building block in

organic synthesis.[1][2] Its utility is largely dictated by its physical and chemical properties,

which are summarized below.

Table 1: Key Physicochemical Data for 1,4-Dibromopentane
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Property Value Source(s)

CAS Number 626-87-9 [3][4][5]

Molecular Formula C₅H₁₀Br₂ [3][4]

Molecular Weight 229.94 g/mol [1][3][4]

Appearance
Clear, colorless to light yellow

liquid
[5]

Melting Point -34.4 °C [1][3][5]

Boiling Point 98-99 °C at 25 mmHg [1][3][5]

Density 1.687 g/mL at 25 °C [1][3][5]

Refractive Index n20/D 1.5085 [1]

Flash Point >110 °C (>230 °F) [3][5]

Solubility Profile
The solubility of a compound is critical for its application in reaction chemistry, purification, and

formulation. Like other haloalkanes, the solubility of 1,4-dibromopentane is governed by its

molecular structure and polarity.

The molecule possesses a nonpolar five-carbon backbone, while the carbon-bromine bonds

introduce a degree of polarity. However, the overall character of the molecule is nonpolar to

moderately polar.[6] This dictates its solubility behavior:

Aqueous Solubility: 1,4-Dibromopentane is reported as insoluble in water.[3] This is

because haloalkanes cannot form hydrogen bonds with water molecules.[7][8] The energy

required to break the strong hydrogen bonds between water molecules is not sufficiently

compensated by the weaker dipole-dipole interactions that would form between water and

the haloalkane, making dissolution energetically unfavorable.[7][8][9]

Organic Solvent Solubility: It is expected to be readily soluble in a wide range of common

organic solvents.[7][8] This includes nonpolar solvents (e.g., hexane, toluene) and
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moderately polar solvents (e.g., dichloromethane, diethyl ether), where the intermolecular

forces are of a similar type and magnitude (van der Waals forces).[6][7]

Table 2: Qualitative Solubility of 1,4-Dibromopentane

Solvent Type Example(s) Expected Solubility Rationale

Polar Protic Water, Ethanol
Insoluble to Sparingly

Soluble

Inability to form strong

hydrogen bonds.[7][8]

Polar Aprotic Acetone, DMSO Soluble
Favorable dipole-

dipole interactions.

Nonpolar Hexane, Toluene Soluble

"Like dissolves like";

similar van der Waals

forces.[7]

Halogenated Dichloromethane Soluble
Strong structural and

polarity similarity.[6]

The solubility of haloalkanes in organic solvents may increase with a rise in temperature, which

provides the kinetic energy needed to overcome intermolecular forces.[6]

Logical Factors Influencing Solubility

1,4-Dibromopentane
(Solute)

Moderately Polar
Weak Intermolecular Forces

Solvent

Polar Solvent (e.g., Water)

Organic Solvent (e.g., Hexane)

Insoluble / Poor Solubility

Soluble

Energy to break strong
H-bonds in water is too high

Similar van der Waals forces
in solute and solvent

Click to download full resolution via product page

Caption: Factors determining the solubility of 1,4-dibromopentane.
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Experimental Protocol for Solubility Determination
This protocol outlines a method for the qualitative and semi-quantitative assessment of

solubility.

Objective: To determine the solubility of 1,4-dibromopentane in various solvents.

Materials:

1,4-Dibromopentane

A selection of solvents (e.g., deionized water, ethanol, hexane, dichloromethane)

Calibrated pipettes or micropipettes

Vortex mixer

Small, sealed vials or test tubes

Analytical balance

Methodology:

Preparation: Label a series of vials, one for each solvent to be tested.

Solvent Addition: Add a precise volume (e.g., 1.0 mL) of a solvent to its corresponding

labeled vial.

Solute Addition (Qualitative): Add a small, known amount of 1,4-dibromopentane (e.g., 20

µL, approx. 34 mg) to the vial. Seal the vial immediately.

Mixing: Vigorously mix the contents using a vortex mixer for 1-2 minutes.

Observation: Allow the mixture to stand for 5-10 minutes. Observe the solution against a

contrasting background.

Soluble: The solution is a single, clear phase with no visible droplets of undissolved solute.
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Partially Soluble: The solution is cloudy, or a distinct second layer/droplets are visible, but

smaller than the initial amount added.

Insoluble: The solute remains as a distinct, separate phase with no apparent dissolution.

Semi-Quantitative Assessment (for soluble/partially soluble cases):

If the initial amount dissolved completely, continue adding known increments (e.g., 20 µL)

of 1,4-dibromopentane, mixing thoroughly after each addition.

Continue until persistent undissolved solute (cloudiness or a separate layer) is observed.

Calculate the approximate solubility in mg/mL based on the total volume of solute added

before saturation was reached.

Data Recording: Record all observations and calculated values in a structured table.

Stability Profile
The stability of 1,4-dibromopentane is a key consideration for its storage, handling, and use in

chemical reactions.

Thermal Stability: The compound has a high flash point of over 110 °C, indicating it is not

highly flammable and is relatively stable at ambient temperatures.[5] However,

recommended storage conditions of 2-8 °C suggest that long-term stability may be

compromised at higher temperatures, potentially leading to slow decomposition.[5]

Light Sensitivity: While not specifically documented for this compound, alkyl bromides, in

general, can be sensitive to light.[7] Exposure to UV light can induce the formation of

radicals, initiating degradation pathways. It is therefore prudent to store the compound in

amber or opaque containers.

Chemical Stability & Reactivity: The bromine atoms in 1,4-dibromopentane are good

leaving groups, making the compound a reactive substrate for various nucleophilic

substitution (Sₙ1/Sₙ2) and elimination (E1/E2) reactions.[10][11] This reactivity is

fundamental to its role in synthesis but also implies instability in the presence of nucleophiles
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(e.g., water, hydroxides, amines) or strong bases.[11][12][13] Under basic conditions, it can

undergo double elimination to form dienes.[12][13]

Potential Degradation Pathways
The degradation of 1,4-dibromopentane is primarily driven by its chemical reactivity. The main

pathways involve the cleavage of the carbon-bromine bond.

Potential Degradation Pathways for 1,4-Dibromopentane

1,4-Dibromopentane

Nucleophilic Substitution
(e.g., Hydrolysis)

 Sₙ1 / Sₙ2

Elimination
(with Base)

 E1 / E2

Bromopentanols / Pentanediols
+ HBr

Bromopentadienes / Pentadienes
+ HBr

Nucleophile (e.g., H₂O, OH⁻) Base (e.g., OH⁻, RO⁻)

Click to download full resolution via product page

Caption: Major chemical pathways leading to the degradation of 1,4-dibromopentane.

Experimental Protocol for Stability Assessment
This protocol describes a forced degradation study to assess the stability of 1,4-
dibromopentane under various stress conditions. Such studies are crucial in drug

development to identify potential degradants.[14]

Objective: To evaluate the stability of 1,4-dibromopentane and identify potential degradation

products under thermal, photolytic, and chemical stress.

Materials:

1,4-Dibromopentane
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Appropriate solvent for dilution (e.g., acetonitrile)

Acids (e.g., 0.1 M HCl), bases (e.g., 0.1 M NaOH), and oxidizing agents (e.g., 3% H₂O₂)

Temperature-controlled oven

Photostability chamber

GC-MS or HPLC-UV/MS system for analysis

Volumetric flasks, vials

Methodology:

Stock Solution Preparation: Prepare a stock solution of 1,4-dibromopentane of known

concentration (e.g., 1 mg/mL) in the chosen solvent.

Stress Conditions: Aliquot the stock solution into separate, labeled vials for each stress

condition:

Thermal Stress: Store a vial in an oven at an elevated temperature (e.g., 60-80 °C) for a

defined period (e.g., 24-48 hours).

Photolytic Stress: Expose a vial in a photostability chamber according to ICH Q1B

guidelines. A control vial should be wrapped in aluminum foil and placed alongside.

Acidic Hydrolysis: Add an equal volume of 0.1 M HCl, mix, and keep at room temperature

or slightly elevated temperature.

Basic Hydrolysis: Add an equal volume of 0.1 M NaOH, mix, and keep at room

temperature.

Oxidative Stress: Add an equal volume of 3% H₂O₂, mix, and keep at room temperature.

Control: Keep one vial of the stock solution at recommended storage conditions (2-8 °C) in

the dark.
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Time-Point Sampling: At specified time intervals (e.g., 0, 4, 8, 24 hours), withdraw a sample

from each stress condition. Neutralize the acidic and basic samples if necessary before

analysis.

Analysis: Analyze all samples, including the control, using a validated stability-indicating

chromatographic method (e.g., GC-MS).

Data Evaluation:

Quantify the remaining percentage of 1,4-dibromopentane in each sample relative to the

time-zero control.

Use the mass spectrometer to identify the molecular weights of any new peaks that

appear, corresponding to degradation products.

Determine the primary degradation pathways under each stress condition.
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Experimental Workflow for Stability Testing

Prepare Stock Solution
of 1,4-Dibromopentane

Expose to Stress Conditions

Thermal (Heat) Photolytic (Light) Acidic (HCl) Basic (NaOH) Oxidative (H₂O₂)

Sample at Time Intervals
(t=0, t=x, t=y...)

Analyze via GC-MS / HPLC

Data Interpretation

Quantify Parent Compound Identify Degradants Determine Degradation Rate

Click to download full resolution via product page

Caption: A generalized workflow for conducting a forced degradation stability study.

Safety and Handling
1,4-Dibromopentane is classified as an irritant.[4] It is harmful if swallowed and causes skin,

eye, and respiratory irritation.[4] Appropriate personal protective equipment (PPE), including
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gloves and safety glasses, should be used when handling this chemical.[1] It should be stored

in a cool (2-8 °C), dry, and well-ventilated area away from incompatible materials and sources

of ignition.[5]

Conclusion
1,4-Dibromopentane is a key chemical intermediate with well-defined physical properties. Its

solubility is low in aqueous media but high in a broad range of organic solvents, a characteristic

that is central to its use in synthesis and purification. While relatively stable under controlled

storage conditions, its utility is derived from its chemical reactivity, particularly its susceptibility

to nucleophilic substitution and elimination reactions. Understanding these stability and

degradation profiles is essential for optimizing reaction conditions, ensuring long-term storage

integrity, and meeting regulatory requirements in pharmaceutical development. The protocols

and data presented in this guide offer a foundational resource for scientists and researchers

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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